Cas no 2411272-35-8 (N-4-hydroxy-4-(pyridin-3-yl)cyclohexylbut-2-ynamide)

• Product Name: N-4-hydroxy-4-(pyridin-3-yl)cyclohexylbut-2-ynamide
• CAS No: 2411272-35-8
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5453375
• PubChem ID: 146083737
• Update Time: 2025-06-08

N-4-hydroxy-4-(pyridin-3-yl)cyclohexylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Hydroxy-4-(3-pyridinyl)cyclohexyl]-2-butynamide
• EN300-26585911
• N-(4-Hydroxy-4-pyridin-3-ylcyclohexyl)but-2-ynamide
• N-[4-hydroxy-4-(pyridin-3-yl)cyclohexyl]but-2-ynamide
• 2411272-35-8
• N-4-hydroxy-4-(pyridin-3-yl)cyclohexylbut-2-ynamide

• Inchi： 1S/C15H18N2O2/c1-2-4-14(18)17-13-6-8-15(19,9-7-13)12-5-3-10-16-11-12/h3,5,10-11,13,19H,6-9H2,1H3,(H,17,18)
• InChI Key： GLSZEQKXRJJISG-UHFFFAOYSA-N
• SMILES： OC1(C2C=NC=CC=2)CCC(CC1)NC(C#CC)=O

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.86±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-4-hydroxy-4-(pyridin-3-yl)cyclohexylbut-2-ynamide

Research Brief on N-4-hydroxy-4-(pyridin-3-yl)cyclohexylbut-2-ynamide (CAS: 2411272-35-8): Recent Advances and Applications

The compound N-4-hydroxy-4-(pyridin-3-yl)cyclohexylbut-2-ynamide (CAS: 2411272-35-8) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in various disease models.

One of the key areas of research has been the investigation of this compound's role as a modulator of specific biological pathways. Preliminary findings suggest that N-4-hydroxy-4-(pyridin-3-yl)cyclohexylbut-2-ynamide exhibits selective binding affinity towards certain protein targets, making it a valuable tool for probing cellular mechanisms and developing targeted therapies. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize its interactions at the atomic level.

In addition to its biochemical properties, recent studies have explored the synthetic routes for producing this compound with high purity and yield. Optimized protocols have been developed to address challenges related to its stereochemistry and stability, which are critical for its application in pharmaceutical formulations. These advancements have paved the way for large-scale production and further preclinical evaluation.

The therapeutic potential of N-4-hydroxy-4-(pyridin-3-yl)cyclohexylbut-2-ynamide has been evaluated in several disease models, including cancer and inflammatory disorders. Early-stage in vitro and in vivo studies have demonstrated its efficacy in inhibiting tumor growth and modulating immune responses. These findings highlight its potential as a lead compound for the development of novel therapeutics, although further studies are needed to fully understand its safety profile and optimize its pharmacological properties.

Looking ahead, ongoing research aims to explore the broader applications of this compound, including its use in combination therapies and as a molecular probe for studying disease mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. The continued investigation of N-4-hydroxy-4-(pyridin-3-yl)cyclohexylbut-2-ynamide holds promise for addressing unmet medical needs and advancing the field of chemical biology.